N-(1,3-benzodioxol-5-ylmethyl)-5-tert-butyl-2-methoxybenzenesulfonamide
N-(1,3-benzodioxol-5-ylmethyl)-5-tert-butyl-2-methoxybenzenesulfonamide
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0752337
InChI:
InChI=1S/C19H23NO5S/c1-19(2,3)14-6-8-16(23-4)18(10-14)26(21,22)20-11-13-5-7-15-17(9-13)25-12-24-15/h5-10,20H,11-12H2,1-4H3
SMILES:
CC(C)(C)C1=CC(=C(C=C1)OC)S(=O)(=O)NCC2=CC3=C(C=C2)OCO3
Molecular Formula:
C19H23NO5S
Molecular Weight:
377.5 g/mol
N-(1,3-benzodioxol-5-ylmethyl)-5-tert-butyl-2-methoxybenzenesulfonamide
CAS No.:
Cat. No.: VC0752337
Molecular Formula: C19H23NO5S
Molecular Weight: 377.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C19H23NO5S |
|---|---|
| Molecular Weight | 377.5 g/mol |
| IUPAC Name | N-(1,3-benzodioxol-5-ylmethyl)-5-tert-butyl-2-methoxybenzenesulfonamide |
| Standard InChI | InChI=1S/C19H23NO5S/c1-19(2,3)14-6-8-16(23-4)18(10-14)26(21,22)20-11-13-5-7-15-17(9-13)25-12-24-15/h5-10,20H,11-12H2,1-4H3 |
| Standard InChI Key | ZBFABDPSOPBDBF-UHFFFAOYSA-N |
| SMILES | CC(C)(C)C1=CC(=C(C=C1)OC)S(=O)(=O)NCC2=CC3=C(C=C2)OCO3 |
| Canonical SMILES | CC(C)(C)C1=CC(=C(C=C1)OC)S(=O)(=O)NCC2=CC3=C(C=C2)OCO3 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator